2-((3-benzyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[(5-benzyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-4-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C26H22N4O3S2/c1-2-33-19-12-10-18(11-13-19)28-21(31)16-34-26-29-22-20-9-6-14-27-24(20)35-23(22)25(32)30(26)15-17-7-4-3-5-8-17/h3-14H,2,15-16H2,1H3,(H,28,31)
• InChI Key: QYWIPDVIAVHPRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC5=C3C=CC=N5
• Molecular Formula: C26H22N4O3S2
• Molecular Weight: 502.6 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves a one-pot process promoted by DIPEAc, leading to the formation of dihydropyrido and pyrimido derivatives. These compounds have shown potential as tyrosinase inhibitors and anticancer agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not well-documented.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds structurally related to the one you're interested in have been synthesized and evaluated for their antimicrobial properties. For instance, a study involved the synthesis of thienopyrimidine derivatives, which were tested for their in vitro antimicrobial activity. These compounds showed significant antibacterial potency against various strains such as E. coli and B. subtilis, with minimum inhibitory concentrations indicating their effectiveness (Kerru et al., 2019).

Anti-Inflammatory and Analgesic Agents

Another research direction involves synthesizing novel compounds for potential anti-inflammatory and analgesic applications. For example, derivatives of visnaginone and khellinone were synthesized and evaluated for their COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities. Some of these compounds exhibited high inhibitory activity and could be considered for further pharmacological studies (Abu‐Hashem et al., 2020).

Blood Platelet Aggregation Inhibitors

Thienopyrimidine derivatives have also been synthesized and tested for their ability to inhibit platelet aggregation, a key factor in thrombotic diseases. The structure-activity relationships derived from these studies highlight the importance of certain functional groups for the compounds' effectiveness in interacting with platelet receptors (Ishikawa et al., 1981).

Thymidylate Synthase Inhibitors

In cancer research, thieno[2,3-d]pyrimidine derivatives have been designed as potential inhibitors of thymidylate synthase, an enzyme crucial for DNA synthesis in rapidly dividing cells. Although the inhibitory effects varied among the synthesized compounds, this research provides a foundation for developing new anticancer agents (Gangjee et al., 2004).

Dual Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase

Some studies have focused on synthesizing compounds that can inhibit both thymidylate synthase and dihydrofolate reductase, offering a dual mechanism to target cancer cells. Compounds with modifications at specific positions have shown significant inhibitory activity, suggesting their potential as antitumor agents (Gangjee et al., 2009).

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, properties, and potential applications. For example, similar compounds have been investigated for their potential as tyrosinase inhibitors and anticancer agents. Additionally, the synthesis of new derivatives could be explored.